Cas no 1614246-24-0 (5-chloro-N3-ethylpyridazine-3,4-diamine)

5-Chloro-N3-ethylpyridazine-3,4-diamine is a heterocyclic organic compound featuring a pyridazine core substituted with chloro and ethylamino functional groups. This structure confers reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate in the development of biologically active molecules. The presence of both chloro and amine groups enables selective functionalization, facilitating further derivatization. Its well-defined chemical properties and stability under controlled conditions make it a reliable building block for research and industrial processes. The compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for consistent performance in synthetic applications.

5-chloro-N3-ethylpyridazine-3,4-diamine structure

1614246-24-0 structure

Product Name:5-chloro-N3-ethylpyridazine-3,4-diamine

CAS No:1614246-24-0

MF:C₆H₉ClN₄

MW:172.6155

MDL:MFCD30471056

CID:5087026

PubChem ID:86723230

Update Time:2026-03-02

5-chloro-N3-ethylpyridazine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

- 5-chloro-N3-ethylpyridazine-3,4-diamine
- TQP0965
- 5-chloro-N3-ethyl-pyridazine-3,4-diamine
- 5-CHLORO-N-ETHYLPYRIDAZINE-3,4-DIAMINE
- SY323803
- 3,4-Pyridazinediamine, 5-chloro-N3-ethyl-
- DTXSID701279229
- PS-19860
- DB-382508
- 5-chloro-3-N-ethylpyridazine-3,4-diamine
- SCHEMBL15794098
- 5-Chloro-N3-ethyl-3,4-pyridazinediamine
- YCKYFDSKHUYUJC-UHFFFAOYSA-N
- MFCD30471056
- 1614246-24-0
- MDL： MFCD30471056
- Inchi： 1S/C6H9ClN4/c1-2-9-6-5(8)4(7)3-10-11-6/h3H,2H2,1H3,(H2,8,10)(H,9,11)
- InChI Key： YCKYFDSKHUYUJC-UHFFFAOYSA-N
- SMILES： ClC1=C([H])N=NC(=C1N([H])[H])N([H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 172.0515740g/mol
Monoisotopic Mass: 172.0515740g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 63.8

5-chloro-N3-ethylpyridazine-3,4-diamine Pricemore >>

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